Cas no 1216163-63-1 (2-(aminomethyl)-2-methylcyclohexan-1-ol)

• Product Name: 2-(aminomethyl)-2-methylcyclohexan-1-ol
• CAS No: 1216163-63-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD12402094
• CID: 4578406
• PubChem ID: 59871611
• Update Time: 2025-05-26

2-(aminomethyl)-2-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-2-methylcyclohexan-1-ol

• MDL： MFCD12402094
• Inchi： 1S/C8H17NO/c1-8(6-9)5-3-2-4-7(8)10/h7,10H,2-6,9H2,1H3
• InChI Key： QLYKVUZCAZHWAG-UHFFFAOYSA-N
• SMILES： C1(O)CCCCC1(CN)C

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(aminomethyl)-2-methylcyclohexan-1-ol

Introduction to 2-(aminomethyl)-2-methylcyclohexan-1-ol (CAS No. 1216163-63-1) and Its Emerging Applications in Chemical Biology

2-(aminomethyl)-2-methylcyclohexan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1216163-63-1, is a compound of significant interest in the field of chemical biology due to its unique structural and functional properties. This bicyclic alcohol features a cyclohexane ring substituted with an amino methyl group at the 2-position and a methyl group at the same position, alongside a hydroxyl group at the 1-position. The combination of these functional groups imparts distinct chemical reactivity, making it a valuable intermediate in pharmaceutical synthesis and biochemical research.

The molecular structure of 2-(aminomethyl)-2-methylcyclohexan-1-ol (CAS No. 1216163-63-1) enables it to participate in a variety of chemical transformations, including nucleophilic additions, condensation reactions, and stereoselective modifications. These properties have been exploited in the development of novel drug candidates and chiral auxiliaries. Recent studies have highlighted its utility in asymmetric synthesis, where the compound serves as a precursor for enantiomerically pure intermediates essential for constructing complex molecular architectures.

In the realm of drug discovery, 2-(aminomethyl)-2-methylcyclohexan-1-ol (CAS No. 1216163-63-1) has been investigated for its potential role as a building block in the synthesis of bioactive molecules. Its ability to form stable hydrogen bonds and engage in π-stacking interactions makes it a promising candidate for designing small-molecule ligands that interact with biological targets. For instance, researchers have explored its derivatives as modulators of enzyme activity and receptor binding, demonstrating its versatility in medicinal chemistry applications.

One of the most compelling aspects of 2-(aminomethyl)-2-methylcyclohexan-1-ol (CAS No. 1216163-63-1) is its role in developing chiral catalysts and ligands. The presence of a stereogenic center at the 2-position allows for the generation of enantiomerically enriched compounds, which are critical for achieving high selectivity in synthetic pathways. Advances in asymmetric catalysis have enabled the efficient production of these enantiomers, paving the way for more sustainable and efficient synthetic routes in pharmaceutical manufacturing.

Recent breakthroughs in computational chemistry have further enhanced the understanding of 2-(aminomethyl)-2-methylcyclohexan-1-ol (CAS No. 1216163-63-1)’s reactivity and interaction mechanisms. Molecular modeling studies have revealed insights into how this compound interacts with biological macromolecules, providing a foundation for rational drug design. These computational approaches have been complemented by experimental investigations, which have validated many of these predictions and expanded their applicability.

The pharmaceutical industry has shown particular interest in 2-(aminomethyl)-2-methylcyclohexan-1-ol (CAS No. 1216163-63-1) due to its potential as a precursor for therapeutic agents targeting neurological disorders, inflammatory conditions, and metabolic diseases. Its structural motif is reminiscent of natural products known for their biological activity, suggesting that derivatives of this compound may exhibit similar pharmacological effects. Preclinical studies are ongoing to explore these possibilities further.

In conclusion, 2-(aminomethyl)-2-methylcyclohexan-1-ol (CAS No. 1216163-63-1) represents a fascinating compound with broad applications in chemical biology and pharmaceutical research. Its unique structural features enable diverse chemical transformations, making it indispensable in synthetic chemistry and drug development. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in advancing our understanding of molecular interactions and therapeutic interventions.